Cas no 2961-75-3 (Benzenebutanenitrile, a,a-diphenyl-)

Benzenebutanenitrile, a,a-diphenyl- structure
2961-75-3 structure
Product Name:Benzenebutanenitrile, a,a-diphenyl-
CAS No:2961-75-3
MF:C22H19N
MW:297.392965555191
CID:279542
PubChem ID:256030
Update Time:2025-04-19

Benzenebutanenitrile, a,a-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanenitrile, a,a-diphenyl-
    • 2,2,4-triphenylbutanenitrile
    • 2,2,4-Triphenyl-butyronitril
    • AC1L5TPX
    • AC1Q4QOA
    • AG-K-23915
    • AR-1D0689
    • CTK4G3557
    • NSC82227
    • DTXSID30292390
    • 2961-75-3
    • NSC-82227
    • Inchi: 1S/C22H19N/c23-18-22(20-12-6-2-7-13-20,21-14-8-3-9-15-21)17-16-19-10-4-1-5-11-19/h1-15H,16-17H2
    • InChI Key: KDKFWZRKCQMAIZ-UHFFFAOYSA-N
    • SMILES: N#CC(C1C=CC=CC=1)(C1C=CC=CC=1)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 297.15187
  • Monoisotopic Mass: 297.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 1.088
  • Boiling Point: 431.6°Cat760mmHg
  • Flash Point: 221.9°C
  • Refractive Index: 1.599
  • PSA: 23.79
  • LogP: 5.12908
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